Cas no 269410-09-5 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine
• CAS No: 269410-09-5
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD01632209
• CID: 247956
• PubChem ID: 2773206
• Update Time: 2025-04-19

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Aminomethylphenylboronicacidpinacolester
• (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine
• (3‐(4,4,5,5‐tetramethyl‐1,3,2‐dioxaborolan‐2‐yl)phenyl)methanamine
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine
• EN300-320244
• 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
• CS-0356448
• 269410-09-5
• [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
• AKOS025293526
• XCHQBFQWVQIKJA-UHFFFAOYSA-N
• AB09484
• [3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANAMINE
• SCHEMBL1331631

• MDL： MFCD01632209
• Inchi： 1S/C13H20BNO2/c1-12(2)13(3,4)17-14(16-12)11-7-5-6-10(8-11)9-15/h5-8H,9,15H2,1-4H3
• InChI Key： XCHQBFQWVQIKJA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CN)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.159
• Monoisotopic Mass: 233.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines